![molecular formula C24H23ClN2O3S B248396 1-[(4-Chlorophenyl)sulfonyl]-4-(diphenylacetyl)piperazine](/img/structure/B248396.png)
1-[(4-Chlorophenyl)sulfonyl]-4-(diphenylacetyl)piperazine
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Overview
Description
1-[(4-Chlorophenyl)sulfonyl]-4-(diphenylacetyl)piperazine is a chemical compound that belongs to the family of piperazine derivatives. It is commonly known as CPDP or Nefazodone and is used as an antidepressant drug. However,
Mechanism of Action
The mechanism of action of 1-[(4-Chlorophenyl)sulfonyl]-4-(diphenylacetyl)piperazine involves the inhibition of the reuptake of serotonin and norepinephrine. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which can have implications in the treatment of depression and anxiety disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the modulation of the serotonin receptor, inhibition of serotonin and norepinephrine reuptake, and an increase in the concentration of these neurotransmitters in the synaptic cleft. These effects can have implications in the treatment of depression and anxiety disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(4-Chlorophenyl)sulfonyl]-4-(diphenylacetyl)piperazine in lab experiments include its potential use as a modulator of the serotonin receptor and its ability to inhibit the reuptake of serotonin and norepinephrine. However, the limitations of using this compound in lab experiments include its potential side effects and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the scientific research application of 1-[(4-Chlorophenyl)sulfonyl]-4-(diphenylacetyl)piperazine. One such direction is the development of more potent and selective modulators of the serotonin receptor. Another direction is the investigation of the potential use of this compound in the treatment of other psychiatric disorders such as bipolar disorder and schizophrenia. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has potential use in various scientific research applications. Its ability to modulate the serotonin receptor and inhibit the reuptake of serotonin and norepinephrine can have implications in the treatment of depression and anxiety disorders. However, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 1-[(4-Chlorophenyl)sulfonyl]-4-(diphenylacetyl)piperazine involves the reaction of 4-chlorobenzenesulfonyl chloride with diphenylacetonitrile in the presence of sodium hydride and dimethylformamide. The resulting intermediate is then reacted with piperazine to obtain the final product.
Scientific Research Applications
1-[(4-Chlorophenyl)sulfonyl]-4-(diphenylacetyl)piperazine has been extensively studied for its potential use in various scientific research applications. One such application is its use as a modulator of the serotonin receptor. Studies have shown that CPDP can bind to the serotonin receptor and modulate its activity, which can have implications in the treatment of various psychiatric disorders.
Properties
Molecular Formula |
C24H23ClN2O3S |
---|---|
Molecular Weight |
455 g/mol |
IUPAC Name |
1-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-2,2-diphenylethanone |
InChI |
InChI=1S/C24H23ClN2O3S/c25-21-11-13-22(14-12-21)31(29,30)27-17-15-26(16-18-27)24(28)23(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-14,23H,15-18H2 |
InChI Key |
GZAUYXVLALDNKD-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)Cl |
Canonical SMILES |
C1CN(CCN1C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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